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Compound of Interest

Compound Name: Trpc6-pam-C20

Cat. No.: B1681601

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Trpc6-pam-C20. Adherence to these protocols is
essential for ensuring personal safety, maintaining experimental integrity, and complying with
environmental regulations.

Hazard Identification and Personal Protective
Equipment (PPE)

Trpc6-pam-C20 is a selective positive allosteric modulator of TRPC6 channels.[1] While a
comprehensive hazard profile is not fully established, the available Safety Data Sheet (SDS)
classifies it as harmful if swallowed and very toxic to aquatic life with long-lasting effects.
Therefore, appropriate personal protective equipment must be worn at all times when handling
this compound.

Recommended Personal Protective Equipment (PPE):
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Equipment Specification Purpose
) Safety goggles with side-
Eye Protection ) Protects eyes from splashes.
shields
_ Chemical-resistant gloves _
Hand Protection o Prevents skin contact.
(e.g., nitrile)
] Impervious laboratory coat or Protects against contamination
Body Protection )
gown of personal clothing.

Resnirat Use in a well-ventilated area or  Avoids inhalation of dust or
espiratory
fume hood aerosols.

This table summarizes standard PPE recommendations for handling chemical compounds of
this nature. Always refer to the specific Safety Data Sheet for the most accurate and up-to-date

information.

Safe Handling and Operational Plan

A systematic approach to handling Trpc6-pam-C20 is crucial to minimize exposure and prevent
contamination. The following workflow outlines the key steps for preparing and using the
compound in a laboratory setting.

Experimental Workflow for Handling Trpc6-pam-C20
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Caption: Experimental workflow for handling Trpc6-pam-C20.
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Experimental Protocols

Preparation of Stock Solutions:
e Solubility: Trpc6-pam-C20 is soluble in DMSO up to 100 mM and in ethanol up to 20 mM.[2]

e Procedure:

o

Ensure all handling is performed in a chemical fume hood.

o

Wear the recommended PPE (safety goggles, nitrile gloves, lab coat).

[¢]

Weigh the required amount of Trpc6-pam-C20 powder using an analytical balance.

[e]

Add the appropriate volume of solvent (e.g., DMSO) to achieve the desired stock
concentration.

[¢]

Vortex or sonicate briefly to ensure complete dissolution.

e Storage: Store stock solutions at -20°C for up to one month or at -80°C for up to six months.

[1]

Disposal Plan

All waste contaminated with Trpc6-pam-C20 must be treated as hazardous chemical waste
due to its toxicity to aquatic life.

o Solid Waste: Collect all contaminated solid waste, including pipette tips, microfuge tubes,
and weighing paper, in a designated and clearly labeled hazardous waste container.

o Liquid Waste: Collect all solutions containing Trpc6-pam-C20 in a designated hazardous
chemical waste container. Do not pour down the drain.

» Disposal: Arrange for the disposal of hazardous waste through your institution's
environmental health and safety office or a licensed professional waste disposal service.
Follow all federal, state, and local environmental regulations.

First Aid Measures
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In case of accidental exposure, take immediate action:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

o After Skin Contact: Rinse skin thoroughly with large amounts of water. Remove
contaminated clothing and shoes.

o After Eye Contact: Remove any contact lenses and flush eyes immediately with large
amounts of water for at least 15 minutes, separating eyelids with fingers to ensure adequate
flushing. Promptly call a physician.

 After Inhalation: Immediately move the individual to fresh air. If breathing is difficult,
administer oxygen.

In all cases of exposure, seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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